Cas no 73515-02-3 (ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate)

ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate structure
73515-02-3 structure
Product name:ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate
CAS No:73515-02-3
MF:C19H31O6P
MW:386.419607400894
CID:1761287
PubChem ID:5271409

ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-{[6-(diethoxyphosphoryl)hexyl]oxy}benzoate
    • benzoic acid, 4-[[6-(diethoxyphosphinyl)hexyl]oxy]-, ethyl ester
    • ethyl 4-(6-diethoxyphosphorylhexoxy)benzoate
    • 73515-02-3
    • NMVJWSZGNNBFMW-UHFFFAOYSA-N
    • CHEMBL159347
    • Benzoic acid, 4-((6-(diethoxyphosphinyl)hexyl)oxy)-, ethyl ester
    • Diethyl [6-(4-carbethoxyphenoxy)hexyl]phosphonate
    • DTXSID20994290
    • Inchi: InChI=1S/C19H31O6P/c1-4-22-19(20)17-11-13-18(14-12-17)23-15-9-7-8-10-16-26(21,24-5-2)25-6-3/h11-14H,4-10,15-16H2,1-3H3
    • InChI Key: NMVJWSZGNNBFMW-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC=C(C=C1)OCCCCCCP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 386.18582570g/mol
  • Monoisotopic Mass: 386.18582570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 497.4°Cat760mmHg
  • Flash Point: 497.4°Cat760mmHg
  • Refractive Index: 1.485
  • Solubility: Almost insoluble (0.054 g/l) (25 º C),
  • PSA: 80.87000
  • LogP: 5.06860

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